Cas no 1316218-36-6 (4-phenyl-1,3-thiazole-2-carbonitrile)

• Product Name: 4-phenyl-1,3-thiazole-2-carbonitrile
• CAS No: 1316218-36-6
• MF: C₁₀H₆N₂S
• MW: 186.233040332794
• MDL: MFCD19440564
• CID: 1038866
• PubChem ID: 70701089
• Update Time: 2025-04-20

4-phenyl-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Phenylthiazole-2-carbonitrile
• 4-phenyl-1,3-thiazole-2-carbonitrile
• DTXSID40743868
• 1316218-36-6
• 5-phenyl-1,3-thiazole-2-carbonitrile
• A888393

• MDL： MFCD19440564
• Inchi： 1S/C10H6N2S/c11-6-10-12-7-9(13-10)8-4-2-1-3-5-8/h1-5,7H
• InChI Key： NMASKEKEMZPIOW-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.02516937g/mol
• Monoisotopic Mass: 186.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles